3,5-Dibromo-1-[(2-bromophenyl)methyl]-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Dibromo-1-[(2-bromophenyl)methyl]-1H-1,2,4-triazole (DBT) is a synthetic organic compound used in a variety of scientific research applications. It is a heterocyclic aromatic compound containing a five-member ring of three carbon atoms, a nitrogen atom, and a bromine atom. DBT is known for its unique properties, such as its high solubility in water, low toxicity, and its ability to form strong complexes with metal ions.
Scientific Research Applications
Synthesis and Material Applications
Synthesis of Dibromo-triazoles and Their Amination
Dibromo-triazoles, including 3,5-Dibromo-1H-1,2,4-triazole, are synthesized from 1H-1,2,4-triazole using bromine or N-bromosuccinimide. These compounds serve as important functional materials due to their high biological activity, low toxicity, and systemic nature. Their amino derivatives, synthesized through reactions with hydroxylamine-O-sulphonic acid, have potential applications in medicinal chemistry, bio-conjugation, and materials chemistry (H.-X. Yu et al., 2014).
Reactions with NH-azoles
The reaction of 3,5-dibromo-1-(thiiran-2-ylmethyl)-1,2,4-triazole with NH-azoles leads to the formation of azolylmethyl-dibromo-dihydrothiazolo-triazoles, showcasing the chemical versatility of dibromo-triazoles in synthesizing complex heterocyclic compounds (F. A. Khaliullin et al., 2014).
Antimicrobial Applications
Synthesis and Antimicrobial Activities
Some 1,2,4-triazole derivatives have been synthesized and tested for antimicrobial activities. These derivatives, including 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-ones, exhibit good to moderate activities against various test microorganisms, indicating the potential of dibromo-triazole derivatives in developing new antimicrobial agents (H. Bektaş et al., 2007).
New Triazole and Triazolothiadiazine Derivatives
The synthesis of novel 1,2,4-triazole and 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives as potential antimicrobial agents further underscores the significance of dibromo-triazoles in medicinal chemistry. These compounds have shown significant antimicrobial activity, indicating their importance in the development of new therapeutic agents (Zafer Asim Kaplancikli et al., 2008).
Mechanism of Action
Target of Action
Triazole compounds are generally known to interact with various enzymes and receptors in biological systems .
Mode of Action
Triazole compounds are often involved in hydrogen bonding due to the presence of nitrogen atoms, which can lead to interactions with biological targets .
Biochemical Pathways
Triazole compounds are known to be involved in a variety of biochemical processes .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .
Result of Action
Triazole compounds are known to have a wide range of biological activities .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially affect the action of triazole compounds .
properties
IUPAC Name |
3,5-dibromo-1-[(2-bromophenyl)methyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br3N3/c10-7-4-2-1-3-6(7)5-15-9(12)13-8(11)14-15/h1-4H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXNPVPCAVDANKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C(=NC(=N2)Br)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Br3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.88 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.